Cas no 19686-49-8 ((2-nitrophenyl) Propanoate)

(2-nitrophenyl) Propanoate structure
(2-nitrophenyl) Propanoate structure
Product Name:(2-nitrophenyl) Propanoate
CAS No:19686-49-8
MF:C9H9NO4
MW:195.172062635422
CID:1388585
PubChem ID:254505
Update Time:2025-04-20

(2-nitrophenyl) Propanoate Chemical and Physical Properties

Names and Identifiers

    • (2-nitrophenyl) Propanoate
    • SureCN2541075
    • propionic acid-(2-nitro-phenyl ester)
    • NCIOpen2_000715
    • CTK0H7114
    • AC1Q61OC
    • (2-Nitro-phenyl)-propionat
    • 2-NITROPHENYL PROPIONATE
    • Methyl o-nitrophenyl acetate
    • AC1L5QDA
    • NSC78899
    • Propionsaeure-(2-nitro-phenylester)
    • 2-nitrophenyl propanoate
    • methyl 2-nitrophenyl acetate
    • 2-Nitro-1-propionyloxy-benzol
    • SureCN2541075; propionic acid-(2-nitro-phenyl ester); NCIOpen2_000715; CTK0H7114; AC1Q61OC; (2-Nitro-phenyl)-propionat; 2-NITROPHENYL PROPIONATE; Methyl o-nitrophenyl acetate; AC1L5QDA; NSC78899; Propionsaeure-(2-nitro-phenylester); 2-nitrophenyl propanoate; methyl 2-nitrophenyl acetate; 2-Nitro-1-propionyloxy-benzol;
    • 19686-49-8
    • DTXSID50291880
    • SCHEMBL2541075
    • NSC-78899
    • nitrophenyl propionate
    • Inchi: 1S/C9H9NO4/c1-2-9(11)14-8-6-4-3-5-7(8)10(12)13/h3-6H,2H2,1H3
    • InChI Key: VFRSWGDYQQLJLA-UHFFFAOYSA-N
    • SMILES: O(C(CC)=O)C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 195.05317
  • Monoisotopic Mass: 195.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: nothing
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • PSA: 69.44
  • LogP: 2.43340
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